4'-(Dimethylcarbamoyl)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid

• IUPAC Name: 4-[4-(dimethylcarbamoyl)phenyl]-3-methylbenzoic acid
• InChI: InChI=1S/C17H17NO3/c1-11-10-14(17(20)21)8-9-15(11)12-4-6-13(7-5-12)16(19)18(2)3/h4-10H,1-3H3,(H,20,21)
• InChI Key: GJTTYHWVMOJCBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)C(=O)N(C)C
• Molecular Formula: C17H17NO3
• DSSTOX Substance ID: DTXSID40691330
• Molecular Weight: 283.32 g/mol
• CAS RN: 1261915-37-0

Description

“4’-(Dimethylcarbamoyl)-2-methyl-[1,1’-biphenyl]-4-carboxylic acid” is a chemical compound. It’s related to Dimethylcarbamoyl chloride (DMCC), a reagent used for transferring a dimethylcarbamoyl group to alcoholic or phenolic hydroxyl groups forming dimethyl carbamates.

Scientific Research Applications

Tyrosinase Inhibition and Pharmaceutical Uses

4'-(Dimethylcarbamoyl)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid derivatives demonstrate significant anti-tyrosinase activities, comparable to the standard inhibitor kojic acid. These compounds have potential applications in the treatment of hyperpigmentation disorders and are under development for various pharmaceutical uses, including treatments for hypertension and inflammation (Kwong et al., 2017).

Synthesis and Cytotoxic Activity

A range of carboxamide derivatives of benzo[b][1,6]naphthyridines, including 4'-(Dimethylcarbamoyl)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid, have been synthesized and shown to exhibit potent cytotoxic activities against various cancer cell lines. Some derivatives have demonstrated significant in vivo effectiveness against tumors in mice (Deady et al., 2003).